Cas no 10114-40-6 (Acid Alizarin Blue BB)
Acid Alizarin Blue BB structure
Product Name:Acid Alizarin Blue BB
CAS No:10114-40-6
MF:C14H6Na2O14S2
MW:508.298584461212
CID:168213
PubChem ID:49875685
Update Time:2025-04-19
Acid Alizarin Blue BB Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Anthracenedisulfonicacid, 9,10-dihydro-1,3,4,5,7,8-hexahydroxy-9,10-dioxo-, sodium salt (1:2)
- ACID ALIZARIN BLUE 2B,BIOLOGICAL STAIN
- Acid Alizarin Blue BB
- CI 58610
- sodium,1,3,4,5,7,8-hexahydroxy-9,10-dioxoanthracene-2,6-disulfonic acid
- 2,9,10-dihydro-1,3,4,5,7,8-hexahydroxy-9,10-dioxo-,disodium salt
- Alizarin Cyanin BB
- Anthracene Blue SWX
- NSC-4998
- c.i.no.58610
- ACID ALIZARIN BLUE 2B
- ACID ALIZARIN BLUE BB, C.I. NO.58610
- C.I. 58610
- sodium 1,3,4,5,7,8-hexahydroxy-9,10-dioxo-9,10-dihydroanthracene-2,6-disulfonate
- mordant blue 23
- disodium 1,3,4,5,7,8-hexahydroxy-9,10-dioxo-9,10-dihydroanthracene-2,6-disulfonate
- Acid alizarin blue bb,c.i. no.58610
- disodium;1,3,4,5,7,8-hexahydroxy-9,10-dioxoanthracene-2,6-disulfonate
- alizarin cyanin BBS
- AKOS000283094
- 10114-40-6
- Q27159561
- CHEBI:87367
-
- Inchi: 1S/C14H8O14S2.2Na/c15-5-1-3(9(19)13(29(23,24)25)11(21)7(1)17)6(16)2-4(5)10(20)14(30(26,27)28)12(22)8(2)18;;/h17-22H,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2
- InChI Key: MACGOVWEZWQBMW-UHFFFAOYSA-L
- SMILES: S(C1C(=C(C2C(C3C(=C(C(=C(C=3C(C=2C=1O)=O)O)O)S(=O)(=O)[O-])O)=O)O)O)(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 507.89900
- Monoisotopic Mass: 486.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 870
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 281A^2
Experimental Properties
- Density: 2.378
- Refractive Index: 1.871
- PSA: 286.68000
- LogP: 0.66540
Acid Alizarin Blue BB Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A189805-10mg |
Acid Alizarin Blue BB |
10114-40-6 | 10mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A189805-25mg |
Acid Alizarin Blue BB |
10114-40-6 | 25mg |
$ 540.00 | 2023-04-19 | ||
| TRC | A189805-50mg |
Acid Alizarin Blue BB |
10114-40-6 | 50mg |
$ 1016.00 | 2023-04-19 | ||
| TRC | A189805-100mg |
Acid Alizarin Blue BB |
10114-40-6 | 100mg |
$ 1800.00 | 2023-09-09 |
Acid Alizarin Blue BB Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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